BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of L-Glutathione reduced-
13C2,15N: A Step-by-Step Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Glutathione reduced-13C2,15N

Cat. No.: B3155966

This guide provides essential safety and logistical information for the proper disposal of L-
Glutathione reduced-13C2,15N, a stable isotope-labeled compound. Adherence to these
procedures is critical for maintaining laboratory safety and regulatory compliance.

Immediate Safety and Handling

L-Glutathione reduced-13C2,15N is labeled with stable isotopes and is not radioactive.[1]
Therefore, its disposal protocol aligns with that of the unlabeled L-Glutathione, focusing on its
chemical properties.[1][2] While some safety data sheets (SDS) classify L-Glutathione as non-
hazardous, others indicate potential for irritation or other health effects.[3][4] It is prudent to
handle this compound with care, utilizing appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-resistant gloves.[5]

Eye Protection: Use safety goggles with side protection.[5]

Respiratory Protection: In case of dust formation, a particulate filter respirator is necessary.

[5]16]

Lab Coat: A standard lab coat should be worn to protect clothing.

Quantitative Data Summary
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The following table summarizes key information derived from safety data sheets for L-

Glutathione.
Parameter Information
CAS Number 70-18-8 (for unlabeled L-Glutathione)
Appearance White, hygroscopic powder.[7]
Stability Stable under normal conditions.[4][8]

Incompatible Materials

Strong oxidizing agents.[7][8]

Storage Conditions

Keep container tightly closed in a dry, well-
ventilated place. For long-term storage, keep at
-20°C or -80°C.[9]

Non-combustible. Not considered a significant

Fire Hazard fire risk, but containers may burn. May emit
corrosive fumes in a fire.[6][9]
Use dry clean-up procedures to avoid

Spill Cleanup generating dust.[6][7] Collect material in a clean,

dry, sealable, and labeled container for disposal.

Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for disposing of L-Glutathione reduced-

13C2,15N.

o Waste Identification and Segregation:

o Since L-Glutathione reduced-13C2,15N is a stable isotope-labeled compound, it does

not require separate disposal as radioactive waste.[1]

o Treat it as a chemical waste. Do not mix with general laboratory waste.[1]

e Containerization:

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://datasheets.scbt.com/sc-29094.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1801406&productDescription=L-GLUTATHIONE+REDUCED+5G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-29094.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1801406&productDescription=L-GLUTATHIONE+REDUCED+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.ubpbio.com/temp/MSDS_P1030.pdf
https://store.apolloscientific.co.uk/storage/msds/BIB6314_msds.pdf
https://www.ubpbio.com/temp/MSDS_P1030.pdf
https://store.apolloscientific.co.uk/storage/msds/BIB6314_msds.pdf
https://datasheets.scbt.com/sc-29094.pdf
https://www.benchchem.com/product/b3155966?utm_src=pdf-body
https://www.benchchem.com/product/b3155966?utm_src=pdf-body
https://www.benchchem.com/product/b3155966?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3155966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Place the waste L-Glutathione reduced-13C2,15N, including any contaminated materials
like weighing paper or pipette tips, into a designated and appropriate chemical waste
container.

o The container must be clean, dry, and sealable.[6]
e Labeling:

o Clearly label the waste container with its contents: "Waste L-Glutathione reduced-
13C2,15N".

o Ensure the label includes the full chemical name to avoid any ambiguity.
o Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Keep the container closed except when adding waste.
» Disposal Request and Collection:

o Dispose of the contents and container at an authorized hazardous or special waste
collection point.[6][9]

o Follow your institution's specific procedures for chemical waste pickup, which typically
involves contacting the Environmental Health and Safety (EH&S) department.[2]

e Spill Management:
o In case of a spill, avoid breathing dust and ensure the area is well-ventilated.[6][9]
o Wear appropriate PPE, including gloves, safety glasses, and a dust respirator.[6]

o Use dry cleanup methods such as sweeping or vacuuming (with an explosion-proof
vacuum) to collect the spilled material.[6]

o Place the collected material into a sealed container for disposal as chemical waste.[6]
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o Wash the spill area with large amounts of water, preventing runoff into drains.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of L-Glutathione reduced-13C2,15N.
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Disposal Workflow for L-Glutathione reduced-13C2,15N

Preparation & Identification

Start: Have Waste
L-Glutathione reduced-13C2,15N

Identify Waste Type:
Stable Isotope-Labeled Compound

Handle as chemical waste
Y

Wear Appropriate PPE:
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Respirator (if dust)
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\
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Authorized Waste Collector
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End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for L-Glutathione reduced-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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